N-(cyclopropylmethyl)-2-(2-formylphenoxy)acetamide

• IUPAC Name: N-(cyclopropylmethyl)-2-(2-formylphenoxy)acetamide
• InChI: InChI=1S/C13H15NO3/c15-8-11-3-1-2-4-12(11)17-9-13(16)14-7-10-5-6-10/h1-4,8,10H,5-7,9H2,(H,14,16)
• InChI Key: OIZNBHALORDAMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)COC2=CC=CC=C2C=O
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

N-(cyclopropylmethyl)-2-(2-formylphenoxy)acetamide, also known as CPF, is a synthetic organic compound used in scientific research and laboratory experiments. CPF is a derivative of the naturally occurring compound phenoxyacetamide, which has a wide range of applications in medicine, biochemistry, and other fields. CPF is a versatile compound that can be used for a variety of purposes, including the synthesis of other compounds, the study of biochemical and physiological effects, and the development of new drugs.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Synthesis of Antimalarial Drugs : N-(2-Hydroxyphenyl)acetamide, a related compound, serves as an intermediate in the natural synthesis of antimalarial drugs. The study explores chemoselective monoacetylation of 2-aminophenol to this compound, employing Novozym 435 as a catalyst, emphasizing its importance in drug synthesis (Magadum & Yadav, 2018).

• Development of Bis(pyrazol-5-ols), Pyridones, and Benzo-[f]-thiochromene-2-carbonitrile Derivatives : Novel derivatives bearing N-(4-chlorophenyl)-2-(4-formylphenoxy)acetamide moiety were synthesized, showcasing the chemical versatility and potential pharmaceutical applications of compounds related to N-(cyclopropylmethyl)-2-(2-formylphenoxy)acetamide (Arafat et al., 2022).

Biomedical Research

• Anticancer, Anti-Inflammatory, and Analgesic Activities : Phenoxyacetamide derivatives, structurally similar to N-(cyclopropylmethyl)-2-(2-formylphenoxy)acetamide, were synthesized and evaluated for their cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. The presence of specific substituents like bromo, tert-butyl, and nitro groups was found to be influential in the biological activity of these compounds (Rani et al., 2016).

• Potential Insecticidal Agents : N-(4-chlorophenyl)-2-phenoxyacetamide derivatives were synthesized and assessed for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis, indicating the potential of N-(cyclopropylmethyl)-2-(2-formylphenoxy)acetamide related compounds in pest control (Rashid et al., 2021).

• Antimicrobial Activity : Various N-(9-Ethyl-9H-carbazole-3-yl)-2-(phenoxy)acetamide derivatives were synthesized and showed notable antimicrobial activity against a range of bacteria and fungi, signifying the relevance of acetamide derivatives in developing new antimicrobial agents (Kaplancıklı et al., 2012).

Chemical Synthesis and Characterization

• Synthesis of Novel Imines and Thiazolidinones : Research into the synthesis of N-(substituted benzylidiene)-2-(4-chloro-3-methylphenoxy)acetamide and its cyclization to form novel compounds with potential antibacterial and antifungal properties highlights the versatility of acetamide derivatives in chemical synthesis (Fuloria et al., 2009).